Cas no 858187-21-0 (1,3-Benzenediol,5-[(1E)-2-(4-hydroxyphenyl)ethenyl]-, 1,3-bis(hydrogen sulfate))

• Product Name: 1,3-Benzenediol,5-[(1E)-2-(4-hydroxyphenyl)ethenyl]-, 1,3-bis(hydrogen sulfate)
• CAS No: 858187-21-0
• MF: C₁₄H₁₂O₉S₂
• MW: 388.369682312012
• CID: 717884
• PubChem ID: 29986831
• Update Time: 2024-10-26

1,3-Benzenediol,5-[(1E)-2-(4-hydroxyphenyl)ethenyl]-, 1,3-bis(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-[(1E)-2-(4-hydroxyphenyl)ethenyl]-, 1,3-bis(hydrogen sulfate)
• trans Resveratrol-3,5-disulfate
• trans Resveratrol-3,
• 5-[(1E)-2-(4-Hydroxyphenyl)ethenyl]-1,3-benzenediol 1,3-Bis(hydrogen sulfate)
• resveratrol 3,5-disulfate
• S,S′-[5-[(1E)-2-(4-Hydroxyphenyl)ethenyl]-1,3-phenylene] bis(hydrogen sulfate) (ACI)
• 5-[(E)-2-(4-hydroxyphenyl)vinyl]-1,3-phenylene bis(hydrogen sulfate)
• DTXSID401341734
• 858187-21-0
• SCHEMBL26116722
• DB-263427
• trans-Resveratrol 3,5-disulfate
• CHEBI:175925
• [3-[(E)-2-(4-hydroxyphenyl)ethenyl]-5-sulooxyphenyl] hydrogen sulate
• CHEMBL1208649
• {3-[(E)-2-(4-hydroxyphenyl)ethenyl]-5-(sulfooxy)phenyl}oxidanesulfonic acid

• Inchi： 1S/C14H12O9S2/c15-12-5-3-10(4-6-12)1-2-11-7-13(22-24(16,17)18)9-14(8-11)23-25(19,20)21/h1-9,15H,(H,16,17,18)(H,19,20,21)/b2-1+
• InChI Key： AUJFEUYHBMJMOQ-OWOJBTEDSA-N
• SMILES： O(C1C=C(/C=C/C2C=CC(O)=CC=2)C=C(OS(O)(=O)=O)C=1)S(O)(=O)=O

Computed Properties

• Exact Mass: 387.99200
• Monoisotopic Mass: 387.99227430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.74
• Refractive Index: 1.701
• PSA: 164.19000
• LogP: 4.08740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes